Cas no 111539-75-4 (1-(diethoxymethyl)-4-methyl-1H-Imidazole)

• Product Name: 1-(diethoxymethyl)-4-methyl-1H-Imidazole
• CAS No: 111539-75-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD25955577
• CID: 1099082
• PubChem ID: 15049980
• Update Time: 2025-10-28

1-(diethoxymethyl)-4-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(diethoxymethyl)-4-methyl-1H-Imidazole
• 1-(diethoxymethyl)-4-methylimidazole
• D96386
• 111539-75-4
• SCHEMBL10681123
• 1-Diethoxymethyl-4-methylimidazole
• VFZOIDNJFRPVFD-UHFFFAOYSA-N

• MDL： MFCD25955577
• Inchi： 1S/C9H16N2O2/c1-4-12-9(13-5-2)11-6-8(3)10-7-11/h6-7,9H,4-5H2,1-3H3
• InChI Key： VFZOIDNJFRPVFD-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=NC(C)=C1)OCC

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28

Additional information on 1-(diethoxymethyl)-4-methyl-1H-Imidazole

Introduction to 1-(diethoxymethyl)-4-methyl-1H-Imidazole (CAS No. 111539-75-4)

1-(diethoxymethyl)-4-methyl-1H-imidazole, with the CAS number 111539-75-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class, which is known for its wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The unique structure of 1-(diethoxymethyl)-4-methyl-1H-imidazole makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 1-(diethoxymethyl)-4-methyl-1H-imidazole is C₉H₁₆N₂O₂, and its molecular weight is approximately 180.23 g/mol. The compound features a central imidazole ring with a diethoxymethyl substituent at the 1-position and a methyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive target for synthetic chemists and drug developers.

In recent years, there has been a growing interest in the use of imidazole derivatives as building blocks for the development of novel therapeutic agents. Research has shown that compounds like 1-(diethoxymethyl)-4-methyl-1H-imidazole can serve as potent inhibitors of various enzymes and receptors, which are implicated in several diseases. For instance, studies have demonstrated that imidazole derivatives can inhibit the activity of histamine H₃ receptors, which are involved in central nervous system disorders such as Alzheimer's disease and narcolepsy.

Beyond its potential as a therapeutic agent, 1-(diethoxymethyl)-4-methyl-1H-imidazole is also used as an intermediate in the synthesis of other bioactive molecules. Its reactivity and stability make it an ideal starting material for a variety of chemical transformations. For example, it can be used in the preparation of heterocyclic compounds with enhanced pharmacological properties, such as antitumor agents and anti-inflammatory drugs.

The synthesis of 1-(diethoxymethyl)-4-methyl-1H-imidazole typically involves several steps, including the formation of an imidazolium salt followed by deprotonation and alkylation. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. One such method involves the use of green solvents and catalysts, which not only reduce waste but also improve yield and purity.

In addition to its applications in pharmaceutical research, 1-(diethoxymethyl)-4-methyl-1H-imidazole has found utility in other areas such as materials science and catalysis. Its ability to form stable complexes with transition metals makes it a valuable ligand in homogeneous catalysis, particularly in reactions involving carbon-carbon bond formation. This property has been exploited in the development of new catalysts for industrial processes, leading to improved efficiency and selectivity.

The safety profile of 1-(diethoxymethyl)-4-methyl-1H-imidazole is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when handled properly. However, like any chemical substance, it should be used with appropriate safety measures to prevent exposure through inhalation or skin contact.

In conclusion, 1-(diethoxymethyl)-4-methyl-1H-imidazole (CAS No. 111539-75-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological properties make it an important molecule for researchers working in medicinal chemistry, pharmaceutical development, materials science, and catalysis. As ongoing research continues to uncover new uses for this compound, its importance is likely to grow even further.